![molecular formula C19H18N4O2S B279333 6-(3,5-Dimethoxyphenyl)-3-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279333.png)
6-(3,5-Dimethoxyphenyl)-3-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(3,5-Dimethoxyphenyl)-3-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as DMTT, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMTT is a triazolothiadiazole derivative that has shown promising results in scientific research, particularly in the areas of medicinal chemistry, pharmacology, and drug discovery.
Mechanism of Action
The mechanism of action of 6-(3,5-Dimethoxyphenyl)-3-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to exert its effects through the modulation of various cellular pathways. In cancer cells, this compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. In neurodegenerative diseases, this compound has been shown to modulate the activity of various neurotransmitters and receptors, including dopamine and acetylcholine.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death, which is a mechanism by which the body eliminates abnormal or damaged cells. In neurodegenerative diseases, this compound has been shown to improve cognitive function and memory by modulating neurotransmitter activity. Additionally, this compound has been shown to have antibacterial and antifungal activity, which could be useful in the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One advantage of 6-(3,5-Dimethoxyphenyl)-3-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its relatively simple synthesis method, which allows for easy access to the compound for research purposes. Additionally, this compound has shown promising results in various scientific research areas, making it a potentially valuable tool for drug discovery and development. However, one limitation of this compound is its relatively limited research, which means that its full potential has yet to be explored.
Future Directions
There are several future directions for research on 6-(3,5-Dimethoxyphenyl)-3-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research could be the development of this compound derivatives with improved potency and selectivity for specific cellular pathways. Additionally, further research could be conducted on the potential use of this compound as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. Finally, research could be conducted on the potential use of this compound as an antibacterial and antifungal agent, which could be useful in the development of new antibiotics.
Synthesis Methods
The synthesis of 6-(3,5-Dimethoxyphenyl)-3-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-(2-phenylethyl)-1,2,4-triazole-5-thiol with 3,5-dimethoxybenzyl bromide in the presence of a base. The reaction yields this compound as a white crystalline solid with a high purity and yield. The synthesis method is relatively straightforward and can be easily scaled up for industrial applications.
Scientific Research Applications
6-(3,5-Dimethoxyphenyl)-3-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various scientific research areas. In medicinal chemistry, this compound has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In pharmacology, this compound has been investigated for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been studied as a potential antibacterial and antifungal agent.
properties
Molecular Formula |
C19H18N4O2S |
---|---|
Molecular Weight |
366.4 g/mol |
IUPAC Name |
6-(3,5-dimethoxyphenyl)-3-(2-phenylethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C19H18N4O2S/c1-24-15-10-14(11-16(12-15)25-2)18-22-23-17(20-21-19(23)26-18)9-8-13-6-4-3-5-7-13/h3-7,10-12H,8-9H2,1-2H3 |
InChI Key |
RDAPESUFLVMTMJ-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1)C2=NN3C(=NN=C3S2)CCC4=CC=CC=C4)OC |
Canonical SMILES |
COC1=CC(=CC(=C1)C2=NN3C(=NN=C3S2)CCC4=CC=CC=C4)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.